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Compound of Interest

Compound Name:
6-Isopropylnicotinic acid

hydrochloride

CAS No.: 1423029-80-4

Cat. No.: B2810269

Get Quote

Executive Summary
The 6-substituted nicotinic acid scaffold (pyridine-3-carboxylic acid) represents a privileged

motif in medicinal chemistry, serving as a precursor for bioisosteres of nicotinamide, anabasine

analogs, and specific receptor ligands (e.g., GLP-1 agonists, Nav1.8 inhibitors). While the 6-

methyl analog is widely characterized, the 6-isopropyl group introduces a distinct steric and

electronic profile that critically alters the physicochemical properties of the pyridine ring.

This guide provides an in-depth technical comparison of 6-isopropylnicotinic acid against its 6-

methyl and unsubstituted counterparts. It focuses on the steric shielding of the nitrogen lone

pair, modulation of lipophilicity, and specific synthetic protocols, offering a self-validating

resource for lead optimization.

Steric & Electronic Landscape
The introduction of an isopropyl group at the C6 position (adjacent to the ring nitrogen) creates

a unique steric environment compared
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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